Cas no 1797073-69-8 (methyl N-4-({1-(thiophen-2-yl)cyclopentylmethyl}sulfamoyl)phenylcarbamate)

• Product Name: methyl N-4-({1-(thiophen-2-yl)cyclopentylmethyl}sulfamoyl)phenylcarbamate
• CAS No: 1797073-69-8
• MF: C₁₈H₂₂N₂O₄S₂
• MW: 394.508282184601
• CID: 6313091
• PubChem ID: 71806721
• Update Time: 2025-08-05

methyl N-4-({1-(thiophen-2-yl)cyclopentylmethyl}sulfamoyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• methyl N-4-({1-(thiophen-2-yl)cyclopentylmethyl}sulfamoyl)phenylcarbamate
• methyl (4-(N-((1-(thiophen-2-yl)cyclopentyl)methyl)sulfamoyl)phenyl)carbamate
• AKOS024559478
• METHYL N-[4-({[1-(THIOPHEN-2-YL)CYCLOPENTYL]METHYL}SULFAMOYL)PHENYL]CARBAMATE
• methyl N-[4-[(1-thiophen-2-ylcyclopentyl)methylsulfamoyl]phenyl]carbamate
• F6436-1676
• 1797073-69-8

• Inchi： 1S/C18H22N2O4S2/c1-24-17(21)20-14-6-8-15(9-7-14)26(22,23)19-13-18(10-2-3-11-18)16-5-4-12-25-16/h4-9,12,19H,2-3,10-11,13H2,1H3,(H,20,21)
• InChI Key： ZHEOBZYURMMQSQ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(CNS(C2C=CC(=CC=2)NC(=O)OC)(=O)=O)CCCC1

Computed Properties

• Exact Mass: 394.10209953g/mol
• Monoisotopic Mass: 394.10209953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 121Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on methyl N-4-({1-(thiophen-2-yl)cyclopentylmethyl}sulfamoyl)phenylcarbamate

Introduction to CAS No. 1797073-69-8: Methyl N-4-({1-(thiophen-2-yl)cyclopentylmethyl}sulfamoyl)phenylcarbamate

Methyl N-4-({1-(thiophen-2-yl)cyclopentylmethyl}sulfamoyl)phenylcarbamate, identified by the CAS registry number 1797073-69-8, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a thiophene ring, a cyclopentane ring, and a sulfonamide group. The combination of these structural elements contributes to its distinctive chemical properties and reactivity.

The sulfonamide group in the molecule plays a crucial role in its functionality. Sulfonamides are known for their ability to act as hydrogen bond donors and acceptors, which enhances their solubility in polar solvents and improves their bioavailability when used in pharmaceutical formulations. Recent studies have highlighted the importance of sulfonamides in drug design, particularly in the development of inhibitors for various enzymes and receptors.

The thiophene ring present in this compound is another key feature. Thiophene is an aromatic heterocycle that imparts stability to the molecule due to its conjugated π-system. This aromaticity also contributes to the compound's electronic properties, making it suitable for applications in organic electronics and as a building block for more complex molecular architectures.

The cyclopentane ring adds rigidity to the molecule, which can influence its conformational flexibility and interactions with other molecules. This structural rigidity is often desirable in drug design as it can enhance specificity and reduce off-target effects. Recent research has explored the use of cyclopentane-containing compounds in the development of kinase inhibitors, where precise molecular interactions are critical.

Methyl N-4-({1-(thiophen-2-yl)cyclopentylmethyl}sulfamoyl)phenylcarbamate has been studied for its potential as an intermediate in the synthesis of bioactive compounds. Its structure allows for further functionalization, enabling chemists to explore a wide range of derivatives with varying biological activities. For instance, modifications to the thiophene or cyclopentane moieties can lead to compounds with enhanced selectivity or potency against specific targets.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties and reactivity of this compound. Quantum mechanical calculations have revealed that the sulfonamide group significantly influences the molecule's dipole moment and polarizability, which are critical factors in determining its interaction with biological systems.

In terms of synthesis, methyl N-4-({1-(thiophen-2-yl)cyclopentylmethyl}sulfamoyl)phenylcarbamate can be prepared through a multi-step process involving coupling reactions and functional group transformations. The synthesis typically begins with the preparation of intermediates such as thiophene derivatives and cyclopentane precursors, which are then combined through nucleophilic substitution or coupling reactions to form the final product.

The application of this compound extends beyond pharmaceuticals; it has also been investigated for its potential use in materials science. Its aromaticity and structural rigidity make it a candidate for applications in organic semiconductors and advanced materials where specific electronic properties are required.

In conclusion, methyl N-4-({1-(thiophen-2-yl)cyclopentylmethyl}sulfamoyl)phenylcarbamate (CAS No. 1797073-69-8) is a versatile compound with a rich structural complexity that offers numerous opportunities for further research and development. Its unique combination of functional groups positions it as a valuable tool in both academic and industrial settings, particularly in drug discovery and materials science.